Cas no 2137447-10-8 (3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy-)

• Product Name: 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy-
• CAS No: 2137447-10-8
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 5277527
• PubChem ID: 165448672
• Update Time: 2025-06-09

3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy-
• 3-{2-hydroxy-3-[(2-methylbutan-2-yl)amino]propyl}oxolan-3-ol
• EN300-696431
• 2137447-10-8

• Inchi： 1S/C12H25NO3/c1-4-11(2,3)13-8-10(14)7-12(15)5-6-16-9-12/h10,13-15H,4-9H2,1-3H3
• InChI Key： FIQDOGOSFMQFBV-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(CNC(C)(C)CC)O)O

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 372.9±22.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)

Additional information on 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy-

Introduction to 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- (CAS No. 2137447-10-8)

3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- (CAS No. 2137447-10-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an alcohol group, and an amino-substituted methyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- is particularly noteworthy due to its multifunctional nature. The furan ring is a common motif in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the alcohol and amino groups further enhances its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have explored the pharmacological properties of 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy-. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings highlight its potential as a broad-spectrum antiviral agent.

The safety profile of 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- is another important aspect of its development as a pharmaceutical candidate. Preclinical studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile supports its further evaluation in clinical trials.

Clinical trials are currently underway to assess the efficacy and safety of 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- in various therapeutic applications. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. These trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

The synthesis of 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of a furan derivative with an amino-substituted alkyl halide followed by reduction to form the final product. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 3-Furanethanol, α-[[(1,1-dimethylpropyl)amino]methyl]tetrahydro-3-hydroxy- (CAS No. 2137447-10-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifunctional nature make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases.